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Compound of Interest

Compound Name: 2,6-Dihydroxybenzoic Acid

Cat. No.: B147525 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This document provides critical safety and logistical information for the

use of 2,6-Dihydroxybenzoic Acid (CAS No. 303-07-1), including necessary personal

protective equipment (PPE), handling procedures, and disposal plans to ensure a safe

laboratory environment.

Chemical Hazards: 2,6-Dihydroxybenzoic acid is considered hazardous. It can cause skin

and serious eye irritation, and may cause respiratory irritation.[1][2][3] It is harmful if swallowed

and may form combustible dust concentrations in the air.[1][2]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure and ensure personal safety. The following

table summarizes the recommended equipment when handling 2,6-Dihydroxybenzoic Acid.
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Protection Type Required Equipment
Specifications and
Remarks

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

Must conform to EN166 (EU)

or NIOSH (US) standards. A

face shield may be necessary

for splash hazards.[1]

Skin Protection
Chemical-resistant gloves

(e.g., Nitrile rubber).

Inspect gloves before use.

Dispose of contaminated

gloves properly after handling.

Lab coat or other protective

clothing.

Wear appropriate protective

clothing to prevent skin

exposure.[1]

Respiratory Protection
Use in a well-ventilated area or

under a chemical fume hood.

If ventilation is inadequate or

dust is generated, a

NIOSH/MSHA-approved

respirator should be worn.[3]

Experimental Protocols: Handling and Storage
Handling:

Always handle 2,6-Dihydroxybenzoic acid in a well-ventilated area, preferably within a

chemical fume hood, to avoid inhalation of dust.[2][3]

Avoid contact with skin and eyes by wearing the appropriate PPE.[2][3]

Wash hands thoroughly after handling the chemical.[1][2]

Prevent the formation of dust.[1] Fine dust dispersed in air may ignite.[1]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[2]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][3]
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Keep away from strong oxidizing agents and strong bases.[1]

Store locked up.[1][2]

Disposal Plan
Waste Disposal:

Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[1][2]

Do not empty into drains or release into the environment.[1]

Contaminated packaging should be treated as the chemical itself.

Spill Response:

In case of a spill, ensure adequate ventilation and wear full PPE.

Avoid dust formation.[1]

Sweep or shovel the spilled material into a suitable container for disposal.[3]

After the material has been collected, clean the spill area thoroughly.

Workflow for Safe Handling and Disposal
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Caption: Safe handling and disposal workflow for 2,6-Dihydroxybenzoic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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